N-(2-(3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)thiophene-3-carboxamide

• IUPAC Name: N-[2-(3,5-dimethyl-4-thiophen-2-ylpyrazol-1-yl)ethyl]thiophene-3-carboxamide
• InChI: InChI=1S/C16H17N3OS2/c1-11-15(14-4-3-8-22-14)12(2)19(18-11)7-6-17-16(20)13-5-9-21-10-13/h3-5,8-10H,6-7H2,1-2H3,(H,17,20)
• InChI Key: UXRULBVDZVQOJE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CCNC(=O)C2=CSC=C2)C)C3=CC=CS3
• Molecular Formula: C16H17N3OS2
• Molecular Weight: 331.5 g/mol

Description

N-(2-(3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)thiophene-3-carboxamide is a useful research compound. Its molecular formula is C16H17N3OS2 and its molecular weight is 331.45. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis and Reactivity

Research on compounds with similar heterocyclic frameworks highlights the versatility of pyrazole and thiophene moieties in synthesizing diverse heterocyclic systems. For instance, studies have demonstrated the utility of thiophenylhydrazonoacetates in generating a variety of nitrogen nucleophiles, leading to the synthesis of pyrazole, isoxazole, and pyrimidine derivatives, showcasing the reactivity towards forming complex heterocycles (Mohareb et al., 2004).

Crystal Structure and Molecular Analysis

The synthesis and crystal structure determination of compounds like "5-(3,4-Dimethoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carboxamide" provide insight into the structural characteristics of similar compounds. Such studies are crucial for understanding the molecular conformations and interactions that might be critical in designing compounds with desired properties (Prabhuswamy et al., 2016).

Green Synthesis Approaches

The development of green chemistry approaches for synthesizing thiophene-containing compounds indicates a shift towards more sustainable and environmentally friendly chemical processes. This includes using 1,3-dipolar cycloaddition methodology for the synthesis of thiophenyl pyrazoles and isoxazoles, which not only underscores the importance of green chemistry but also the potential antimicrobial activity of the synthesized compounds (Sowmya et al., 2018).